tert-butyl 2-(((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)carbamoyl)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 2-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methylcarbamoyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C17H24N6O4/c1-17(2,3)26-16(25)23-7-5-6-12(23)15(24)18-9-13-20-14(21-27-13)11-8-19-22(4)10-11/h8,10,12H,5-7,9H2,1-4H3,(H,18,24)
• InChI Key: FCTRAAJGMIJITO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1C(=O)NCC2=NC(=NO2)C3=CN(N=C3)C
• Molecular Formula: C17H24N6O4
• Molecular Weight: 376.4 g/mol

Description

Tert-butyl 2-(((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)carbamoyl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C17H24N6O4 and its molecular weight is 376.417. The purity is usually 95%.
BenchChem offers high-quality tert-butyl 2-(((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)carbamoyl)pyrrolidine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-butyl 2-(((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)carbamoyl)pyrrolidine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Materials Science and Nanotechnology

Functional Materials: The compound’s unique structure may find applications in designing functional materials, such as sensors, catalysts, and molecular switches. Its carbamoyl and oxadiazole moieties could contribute to specific interactions with other molecules.

Nanoparticles and Drug Delivery: By incorporating this compound into nanoparticles, researchers can enhance drug delivery systems. Its lipophilic nature and stability make it suitable for encapsulating hydrophobic drugs.